Cas no 40559-88-4 (3-amino-5-chloro-2,6-Pyrazinedicarbonitrile)
40559-88-4 structure
Product Name:3-amino-5-chloro-2,6-Pyrazinedicarbonitrile
CAS No:40559-88-4
MF:C6H2ClN5
MW:179.566578388214
CID:1112107
PubChem ID:2786741
Update Time:2025-04-20
3-amino-5-chloro-2,6-Pyrazinedicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-5-chloro-2,6-Pyrazinedicarbonitrile
- 3-amino-5-chloropyrazine-2,6-dicarbonitrile
- DTXSID10383038
- AKOS006275169
- 2-amino-6-chloro-3,5-dicyanopyrazine
- WGXBZTDUZTZHIJ-UHFFFAOYSA-N
- 40559-88-4
- SCHEMBL8200210
- DA-19798
- 2,6-Pyrazinedicarbonitrile, 3-amino-5-chloro-
-
- Inchi: 1S/C6H2ClN5/c7-5-3(1-8)11-4(2-9)6(10)12-5/h(H2,10,12)
- InChI Key: WGXBZTDUZTZHIJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)N=C(C#N)C(N)=N1
Computed Properties
- Exact Mass: 178.9998728g/mol
- Monoisotopic Mass: 178.9998728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 99.4Ų
3-amino-5-chloro-2,6-Pyrazinedicarbonitrile Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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